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Compound of Interest

Compound Name: Magnesium fluoride, powder

Cat. No.: B1210625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural occurrence of sellaite

(MgF₂), a rare magnesium fluoride mineral. The document details its geological distribution,

formation environments, and key physicochemical properties. It also outlines standard

experimental protocols for its identification and characterization, crucial for professionals in

mineralogy, geology, and materials science.

Geological Occurrence and Distribution
Sellaite is a rare mineral found in a variety of geological settings worldwide.[1][2] Its formation

is not restricted to a single environment, indicating a range of physicochemical conditions can

lead to its precipitation.[1]

Formation Environments
The natural occurrence of sellaite can be broadly categorized into the following environments:

Evaporite Deposits: Sellaite is found in evaporite sequences, where it precipitates from the

evaporation of magnesium- and fluorine-rich brines.[1][2] A notable example of this

occurrence is at Bleicherode, Germany.[2]

Hydrothermal Veins: It can form in hydrothermal vein-type deposits, often in association with

fluorite.[1] The formation in these environments is typically favored by mineralizing fluids with

an unusually low calcium to magnesium (Ca/Mg) ratio.[3] This condition allows for the
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precipitation of MgF₂ over the more common CaF₂ (fluorite).[3] The Clara mine in Germany

is a significant locality for hydrothermal sellaite.[3]

Metamorphic Magnesite Deposits: Sellaite occurs in metamorphosed magnesite deposits,

where magnesium-rich rocks have been altered by fluorine-bearing fluids.[1][2] The Brumado

mine in Bahia, Brazil, is famous for producing large, gem-quality sellaite crystals from such

an environment.

Volcanic Ejecta and Fumaroles: It is also found as a sublimate from volcanic gases in

fumaroles and within volcanic ejecta.[1][2] Mount Vesuvius in Italy is a classic locality for

sellaite formed through volcanic processes.[2]

Bituminous Dolomite-Anhydrite Rocks: The type locality for sellaite is the Gébroulaz glacier

in France, where it was discovered in bituminous dolomite-anhydrite clasts within a moraine.

[2]

Alkalic Granites and Marbles: Sellaite has been reported in cavities within sodic alkali

granites and in marbles, indicating its formation is possible in a range of host rocks given the

right chemical conditions.[1]

Associated Minerals
Sellaite is frequently found in association with a variety of other minerals, which can provide

clues about its formation conditions. Common associated minerals include:

Anhydrite[4]

Celestine[4]

Dolomite[4]

Fluorite[4]

Gypsum

Magnesite

Quartz[4]
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Sulfur[4]

Physicochemical Properties
A comprehensive understanding of sellaite's physical and chemical properties is essential for

its identification and potential applications.

Physical and Optical Properties
Property Value

Color Colorless, white[5]

Luster Vitreous[5]

Hardness (Mohs) 5 - 5.5[5]

Streak White[5]

Cleavage Perfect on {010} and {110}[5]

Fracture Conchoidal[5]

Tenacity Brittle[5]

**Density (g/cm³) ** 3.15 (measured), 3.08 (calculated)[5]

Transparency Transparent[5]

Refractive Index nω = 1.378, nε = 1.390

Birefringence 0.012

Crystallographic and Chemical Data
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Property Value

Crystal System Tetragonal[5]

Crystal Class Ditetragonal Dipyramidal (4/m 2/m 2/m)[5]

Space Group P4₂/mnm[5]

Unit Cell Parameters a = 4.6213(2) Å, c = 3.0519(1) Å[5]

Formula MgF₂[5]

Morphology
Stout prismatic to acicular crystals; also fibrous

aggregates[5]

Twinning On {011}[5]

Experimental Protocols for Identification and
Characterization
The definitive identification and characterization of sellaite require the application of standard

mineralogical analytical techniques.

X-Ray Powder Diffraction (XRPD)
X-ray powder diffraction is a fundamental and non-destructive technique for the identification of

crystalline materials like sellaite.[6][7]

Methodology:

Sample Preparation: A small, representative sample of the mineral is finely ground to a

homogenous powder (typically <10 μm particle size) to ensure random orientation of the

crystallites. The powder is then mounted onto a sample holder.

Instrumentation: A powder diffractometer equipped with a monochromatic X-ray source

(commonly Cu Kα radiation) is used.

Data Acquisition: The sample is irradiated with the X-ray beam, and the intensity of the

diffracted X-rays is measured as a function of the diffraction angle (2θ). The instrument
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scans through a predefined range of 2θ angles.

Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is unique to

sellaite's crystal structure. The positions (d-spacings) and relative intensities of the diffraction

peaks are compared to a standard reference database, such as the International Centre for

Diffraction Data (ICDD), for positive identification.

Infrared (IR) Spectroscopy
Infrared spectroscopy provides a "chemical fingerprint" of a mineral by analyzing the absorption

of infrared radiation by its chemical bonds.[8][9]

Methodology:

Sample Preparation: A small amount of the powdered mineral sample is typically mixed with

potassium bromide (KBr) and pressed into a transparent pellet. Alternatively, Attenuated

Total Reflectance (ATR) accessories can be used for direct analysis of the powder with

minimal sample preparation.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to acquire the

spectrum.

Data Acquisition: The sample is placed in the path of an infrared beam, and the instrument

measures the amount of light absorbed at each wavelength.

Data Analysis: The resulting infrared spectrum shows absorption bands corresponding to the

vibrational frequencies of the Mg-F bonds in the sellaite structure. This spectrum can be

compared with reference spectra of known minerals for identification.

Raman Spectroscopy
Raman spectroscopy is a complementary vibrational spectroscopy technique that is particularly

useful for identifying minerals and studying their crystal structure.

Methodology:

Sample Preparation: A solid, unpolished sample or a powdered sample can be used. The

technique is non-destructive and requires minimal sample preparation.
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Instrumentation: A Raman spectrometer equipped with a monochromatic laser source is

used. The laser is focused on the sample surface.

Data Acquisition: The instrument collects the inelastically scattered light from the sample.

The frequency shift between the incident and scattered light corresponds to the vibrational

modes of the material.

Data Analysis: The Raman spectrum of sellaite will exhibit characteristic peaks

corresponding to its vibrational modes.[10][11] These peak positions and their relative

intensities can be compared with published data for sellaite to confirm its identity.[12][13]

Visualization of Geological Formation Pathways
The following diagram illustrates the various geological environments and pathways that lead

to the formation of sellaite.
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Geological formation pathways of sellaite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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